Cas no 87411-45-8 (Hexanoic acid, 6-(3,4-dichlorophenoxy)-)

• Product Name: Hexanoic acid, 6-(3,4-dichlorophenoxy)-
• CAS No: 87411-45-8
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• CID: 656553
• PubChem ID: 64297082
• Update Time: 2025-04-19

Hexanoic acid, 6-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(3,4-dichlorophenoxy)-
• 6-(3,4-dichlorophenoxy)hexanoic acid
• 87411-45-8
• DTXSID00734752
• AKOS013618929

• Inchi： 1S/C12H14Cl2O3/c13-10-6-5-9(8-11(10)14)17-7-3-1-2-4-12(15)16/h5-6,8H,1-4,7H2,(H,15,16)
• InChI Key： MKXBFAGODKVBBR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCCCCC(=O)O)Cl

Computed Properties

• Exact Mass: 276.0319997g/mol
• Monoisotopic Mass: 276.0319997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų